1,4-Cyclohexanedicarboxylic acid

• IUPAC Name: cyclohexane-1,4-dicarboxylic acid
• InChI: InChI=1S/C8H12O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h5-6H,1-4H2,(H,9,10)(H,11,12)
• InChI Key: PXGZQGDTEZPERC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)O)C(=O)O
• Molecular Formula: C8H12O4
• DSSTOX Substance ID: DTXSID2038788, DTXSID901031536, DTXSID001290604
• Molecular Weight: 172.18 g/mol
• Physical Description: Other Solid
• CAS RN: 1076-97-7, 619-81-8, 619-82-9

Description

1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) is a dicarboxylic acid that has a cyclohexane-based structure. It is characterized by carboxy groups at positions 1 and 4 of the cyclohexane ring. CHDA is known for its better weatherability, higher impact strength, and faster stress relaxation.

Synthesis Analysis

1,4-Cyclohexanedicarboxylic acid and its derivatives have been synthesized through various processes. One such process involves a proline-catalyzed formal [3+1+2] cycloaddition of formaldehyde, crotonaldehyde, and acrylate (or fumarate). Another method involves the melt polymerization reaction of a newly synthesized aliphatic diamine monomer.

Molecular Structure Analysis

The molecular formula of 1,4-Cyclohexanedicarboxylic acid is C8H12O4, and its molecular weight is 172.1785. The CO2H groups are attached to the opposite carbon centers of the cyclohexane ring. These groups can be cis or trans.

Chemical Reactions Analysis

The role of cis-1,4-cyclohexanedicarboxylic acid in the regulation of the structure and properties of a poly (butylene adipate-co-butylene 1,4-cyclohexanedicarboxylate) copolymer has been explored. The impact of the stereochemistry of CHDA on the structure and properties of the copolymer, especially the role of cis-CHDA in tuning the thermal, tensile, and elastic properties, has been studied.

Physical And Chemical Properties Analysis

1,4-Cyclohexanedicarboxylic acid appears as a solid. Its melting point ranges from 164 to 167 °C. The initial boiling point and boiling range is approximately 262.49°C. The flash point is 235°C.

Scientific Research Applications

Synthesis of Polyesters

. Polyesters are a type of polymer used in a wide range of applications, from clothing and packaging to automotive and industrial uses.

Synthesis of Polyamides

. Polyamides, also known as nylons, are used in a variety of applications including textiles, automotive applications, carpets and sportswear due to their high durability and strength.

Production of Copolyester

. This copolyester has potential applications in packaging due to its biodegradability.

Production of Polyester Polyols

. These polyols are typically used in the production of polyurethane, which has applications in foam production for mattresses, furniture, and insulation.

Catalyst in Polymerization of Olefins

. Olefins, also known as alkenes, are a type of hydrocarbon with one or more carbon-carbon double bonds. They are used in the production of many important chemicals and polymers.

Enhancing Material Properties

. This makes it valuable in the production of materials that need to withstand harsh conditions or heavy use.

Mechanism of Action

Target of Action

1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) is a dicarboxylic acid that is cyclohexane substituted by carboxy groups at positions 1 and 4

Mode of Action

It’s known that dicarboxylic acids can donate protons, acting as a bronsted acid . This property may influence its interactions with its targets.

Biochemical Pathways

1,4-CHDA is involved in the synthesis of polyesters and polyamides . It’s also used in the production of poly(butylene adipate-co-butylene 1,4-cyclohexanedicarboxylate) copolyester and various polyester polyols . These biochemical pathways are crucial for the production of various polymers.

Result of Action

It’s known that 1,4-chda has better weatherability, higher impact strength, and faster stress relaxation . These properties suggest that it may influence the physical properties of cells and tissues, particularly in the context of polymer synthesis.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 1,4-CHDA. For instance, it’s recommended to avoid dust formation, breathing vapors, mist, or gas, and to ensure adequate ventilation when handling 1,4-CHDA . These precautions suggest that the compound’s action can be influenced by its physical state (solid, liquid, gas) and the presence of other substances in its environment.

Future Directions

The unique non-planar ring structure of 1,4-Cyclohexanedicarboxylic acid has been introduced to synthesize a poly (butylene adipate-co-butylene 1,4-cyclohexanedicarboxylate) copolyester. The impact of the stereochemistry of CHDA on the structure and properties of the copolymer, especially the role of cis-CHDA in tuning the thermal, tensile, and elastic properties, has been explored. This suggests that the cis-CHDA has huge potential in terms of obtaining polymers with very different properties.

Q & A

ANone: 1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) has a molecular formula of C₈H₁₂O₄ and a molecular weight of 172.18 g/mol. []

ANone: FTIR analysis is commonly used to characterize 1,4-CHDA and its polymers. [] Characteristic peaks are observed corresponding to the carboxylic acid groups and the cyclohexane ring. []

ANone: The cis/trans ratio of 1,4-CHDA in polymers impacts their thermal and liquid crystalline properties. A higher trans content generally leads to higher melting temperatures and a greater tendency to form liquid crystalline phases. [] The presence of cis-CHDA can disrupt crystallinity and influence mechanical properties like elasticity. []

ANone: Yes, polyanhydrides synthesized from 1,4-CHDA have shown promising biodegradability. The degradation rate is influenced by factors like the cis/trans isomerism, crystallinity, and the incorporation of other monomers. []

ANone: 1,4-CHDA is a valuable monomer in polyester synthesis. It can be reacted with various diols, such as 1,4-butanediol [, ] and isosorbide, [, ] to produce polyesters with a range of properties, including biodegradability.

ANone: Incorporating 1,4-CHDA into polyesters used in polyurethane-polysiloxane ceramer coatings can modify their thermal and mechanical properties. This influences the overall coating performance, including its corrosion resistance and film morphology. []

ANone: Adding 1,4-CHDA to PBT-PTMG can lower the melting temperature without negatively impacting thermal stability, tensile strength, or elasticity. The specific stereoisomer of 1,4-CHDA used can further fine-tune these properties. []

ANone: While 1,4-CHDA itself is relatively stable, its derivatives, like azanucleoside drugs formulated with 1,4-CHDA-based polyanhydrides, can be susceptible to hydrolysis. []

ANone: Yes, encapsulating drugs within polyanhydride microbeads based on 1,4-CHDA can protect them from hydrolysis and achieve controlled release. []

ANone: Molecular docking simulations can be utilized to investigate the interaction between enzymes, like lipases, and 1,4-CHDA-containing polymers. These simulations help to predict degradation patterns and understand the influence of different monomer units on enzymatic degradation. []

ANone: Yes, 1,4-CHDA is a versatile ligand for constructing diverse coordination polymers and metal-organic frameworks (MOFs) with various metal ions, including copper, [, ] zinc, [, , , ] cadmium, [, , ] nickel, [, ] and cobalt. [, ]

ANone: Different isomers of 1,4-CHDA (cis, trans, e,e, a,a) lead to distinct coordination modes and framework topologies in MOFs. This structural diversity influences the properties and potential applications of the resulting materials. [, , , , ]

ANone: Alternatives to 1,4-CHDA include other dicarboxylic acids, such as terephthalic acid, [, , ] adipic acid, [, ] sebacic acid, [] and isophthalic acid. [] The choice of alternative depends on the desired polymer properties and application.